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Compound of Interest

Compound Name: APL-1091

Cat. No.: B15563611 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling of

APL-1091, a drug-linker conjugate for Antibody-Drug Conjugate (ADC) synthesis. Due to the

potent cytotoxic nature of its component, Monomethyl Auristatin E (MMAE), stringent

adherence to the following procedures is mandatory to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Core Safety Data
APL-1091's primary hazard stems from its MMAE component, a highly potent microtubule

inhibitor.[1][2] Direct contact, inhalation, or ingestion can be fatal.[3][4] It is classified as an

antineoplastic agent and should be handled with the same precautions as other cytotoxic or

chemotherapeutic drugs.[5][6]

The following table summarizes key quantitative data for the cytotoxic component, MMAE.
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Property Value Source

Molecular Formula C₃₉H₆₇N₅O₇ [5][7]

Molecular Weight 717.98 g/mol [1][7]

Solubility in DMSO >35.9 mg/mL to 100 mg/mL [7]

Solubility in Ethanol ~25 mg/mL [7]

Solubility in PBS (pH 7.2) ~0.5 mg/mL [7]

Storage Temperature -20°C [7]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is non-negotiable when handling APL-1091. The level of

protection must be adapted to the specific procedure being performed.
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Operation Required Personal Protective Equipment

Handling of Lyophilized Powder (weighing,

reconstitution)

- Primary Engineering Control: Class II

Biological Safety Cabinet (BSC) or a certified

chemical fume hood. - Gloves: Two pairs of

chemotherapy-rated, powder-free nitrile gloves.

The outer glove must be changed immediately

upon contamination. - Gown: Disposable, solid-

front, back-closing gown made of a low-

permeability fabric. Cuffs should be tucked

under the outer gloves. - Eye/Face Protection:

Full-face shield or safety goggles with side

shields. - Respiratory Protection: A NIOSH-

approved fit-tested N95 or higher-level

respirator.[6]

Handling of Solubilized APL-1091 (e.g.,

dilutions, conjugations)

- Primary Engineering Control: Class II BSC or a

certified chemical fume hood. - Gloves: Two

pairs of chemotherapy-rated, powder-free nitrile

gloves. - Gown: Disposable, solid-front, back-

closing gown. - Eye/Face Protection: Safety

glasses with side shields. A face shield is

recommended if there is a splash risk.

General Laboratory Operations (in the vicinity of

handling)

- Gloves: One pair of nitrile gloves. - Gown:

Standard laboratory coat. - Eye Protection:

Safety glasses.

Waste Disposal

- Gloves: Two pairs of chemotherapy-rated,

powder-free nitrile gloves. - Gown: Disposable,

solid-front, back-closing gown. - Eye/Face

Protection: Safety glasses with side shields.

Operational Plan: Step-by-Step Guidance
Receiving and Storage

Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, do not open and follow emergency procedures.
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Transport the intact container to the designated storage area.

Store APL-1091 at -20°C in a clearly labeled, sealed container within a designated and

restricted-access freezer.

Preparation and Handling Workflow
The following diagram outlines the standard workflow for preparing and handling APL-1091.
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Preparation in BSC/Fume Hood

Experimental Use

Post-Experiment Cleanup

Don appropriate PPE

Prepare work surface with absorbent, plastic-backed liner

Allow APL-1091 to equilibrate to room temperature

Carefully reconstitute lyophilized powder with recommended solvent

Perform necessary dilutions

Perform conjugation or other experimental procedures

Immediately contain all sharps and disposable materials in cytotoxic waste containers

Decontaminate all work surfaces with an appropriate agent (e.g., 10% bleach followed by 70% ethanol)

Doff PPE in the correct order, disposing of it in designated cytotoxic waste

Wash hands thoroughly

Click to download full resolution via product page

APL-1091 Experimental Workflow
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Disposal Plan
All materials contaminated with APL-1091 are considered cytotoxic waste and must be

disposed of in accordance with institutional and local regulations for hazardous waste.

Sharps: All needles, syringes, and other sharp objects contaminated with APL-1091 must be

placed directly into a designated, puncture-proof cytotoxic sharps container.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and other disposable

labware must be segregated into clearly labeled, leak-proof cytotoxic waste bags or

containers.

Liquid Waste: Unused solutions and contaminated liquids should be collected in a dedicated,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams.

Decontamination: All non-disposable equipment and surfaces must be decontaminated. A

common procedure involves wiping with a 10% bleach solution followed by a 70% ethanol

solution.

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is crucial to prevent exposure and

contamination.
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Immediate Actions

Prepare for Cleanup

Spill Cleanup

Post-Cleanup

Spill Occurs

Alert others in the area

For powder spill, gently cover with damp absorbent pads to avoid aerosolization

Evacuate non-essential personnel

If safe to do so, restrict access to the spill area

Remove any contaminated clothing immediately

Assemble spill kit

Don full PPE:
- 2 pairs of chemotherapy gloves

- Impermeable gown
- Face shield and respirator

Cover liquid spill with absorbent pads, working from the outside in

Carefully collect all contaminated materials into a cytotoxic waste container

Clean the spill area with 10% bleach, followed by 70% ethanol

Dispose of all waste as cytotoxic

Doff PPE and dispose of it

Wash hands thoroughly

Report the incident to the appropriate safety personnel

Spill Managed

Click to download full resolution via product page

Emergency Spill Response for APL-1091
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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